1-[3-amino-6-(4-methoxyphenyl)thieno[2,3-b]pyridin-2-yl]ethanone

• IUPAC Name: 1-[3-amino-6-(4-methoxyphenyl)thieno[2,3-b]pyridin-2-yl]ethanone
• InChI: InChI=1S/C16H14N2O2S/c1-9(19)15-14(17)12-7-8-13(18-16(12)21-15)10-3-5-11(20-2)6-4-10/h3-8H,17H2,1-2H3
• InChI Key: QLEDSVQCFSWJDC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C2=C(S1)N=C(C=C2)C3=CC=C(C=C3)OC)N
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

1-[3-amino-6-(4-methoxyphenyl)thieno[2,3-b]pyridin-2-yl]ethanone is a useful research compound. Its molecular formula is C16H14N2O2S and its molecular weight is 298.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 298.07759887 g/mol and the complexity rating of the compound is 385. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Spectroscopic Properties and Theoretical Study

The spectroscopic properties of compounds related to "1-[3-amino-6-(4-methoxyphenyl)thieno[2,3-b]pyridin-2-yl]ethanone" have been explored, particularly focusing on their electronic absorption, excitation, and fluorescence properties. These studies have shown that the compounds exhibit dual fluorescence with weak charge transfer separation in both non-polar and polar protic/aprotic solvents. Quantum chemistry calculations have supported these observations, highlighting the existence of two rotamers (anti and syn) and the role of intramolecular NH…O hydrogen bonds in stabilizing the anti-conformer. This research provides foundational knowledge for the development of new materials with specific optical properties (Al-Ansari, 2016).

Microwave-Assisted Synthesis

Another application involves the microwave-assisted synthesis of various 2-amino derivatives of thieno[2,3-b]pyridin-2-amine, showcasing an efficient methodology for preparing these compounds in fair to good yields. This method highlights the utility of "this compound" in synthesizing heterocyclic compounds, which could be applied in pharmaceuticals and materials science (Ankati & Biehl, 2010).

Antimicrobial Activity

The compound has also been used in the synthesis of novel Schiff bases, demonstrating significant in vitro antimicrobial activity against various pathogens. This suggests potential applications in developing new antimicrobial agents to combat resistant bacterial strains (Puthran et al., 2019).

Anti-tumor Agents

Research into thienopyridine derivatives, including those related to "this compound," has identified potent anti-tumor agents. These studies highlight the compound's role in synthesizing derivatives with selective cytotoxicity against tumorigenic cell lines, offering pathways for cancer treatment research (Hayakawa et al., 2004).